Cas no 7716-66-7 (3-chloro-1,2-benzothiazole)

3-Chloro-1,2-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a chlorine atom at the 3-position. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The chlorine moiety enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the benzothiazole scaffold contributes to stability and versatility. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and light. Proper storage and handling are recommended to maintain purity and performance in synthetic applications.
3-chloro-1,2-benzothiazole structure
3-chloro-1,2-benzothiazole structure
Product Name:3-chloro-1,2-benzothiazole
CAS No:7716-66-7
MF:C7H4ClNS
MW:169.631359100342
MDL:MFCD00673254
CID:47701
PubChem ID:598190
Update Time:2025-06-07

3-chloro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 3-Chlorobenzo[d]isothiazole
    • ZIPRASIDONE INTERMEDIATES
    • 3-CHLORO-1,2-BENZOISOTHIAZOLE
    • 3-CHLORO-BENZO[D]ISOTHIAZOLE
    • 3-CHLOROBENZISOTHIAZOLE
    • CHLOROBENZO[D]ISOTHIAZOLE
    • 3-Chloro-1,2-Benzisonthiazole
    • 1,2-benzisothiazole,3-(1-piperazinyl)-,monohydrochloride
    • 2H-indole-2-one,6-choro-5-(2-chloroethyl)-1,3-dihydro
    • 3-Chloro-1,2-benzisothiazole
    • 3-chloro-1,2-benzothiazole
    • Z57033963
    • AM10684
    • 3-CHLOROBENZOISOTHIAZOLE
    • DTXSID20344599
    • AT19018
    • MFCD00673254
    • SB14698
    • Q-200367
    • C1991
    • FT-0615291
    • EN300-10958
    • AKOS000117368
    • 3-chloro-(1,2-benzisothiazole)
    • 7716-66-7
    • 3-chlorobenzo[d]isothiazole;3-Chloro-1,2-benzoisothiazole
    • NS00120337
    • AC-224
    • SY050239
    • 3-Chlorobenzo[d]isothia-zole
    • 3-Chloro-1,2-benzisothiazole, 99%
    • 1,2-Benzisothiazole, 3-chloro-
    • A9771
    • CS-W016032
    • PS-4455
    • HMS1732N07
    • SCHEMBL291121
    • F0001-1985
    • BB 0216396
    • 3-Chloro-1,2-benzisothiazole,98%
    • 7QAF6LPY33
    • DTXCID80295674
    • AA-516/25012032
    • DB-050606
    • STK576537
    • BBL010761
    • MDL： MFCD00673254
    • Inchi： 1S/C7H4ClNS/c8-7-5-3-1-2-4-6(5)10-9-7/h1-4H
    • InChI Key： BCPVKLRBQLRWDQ-UHFFFAOYSA-N
    • SMILES： ClC1C2C=CC=CC=2SN=1
    • BRN： 119370

Computed Properties

  • Exact Mass: 168.97500
  • Monoisotopic Mass: 168.975298
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Color/Form: Yellow or white solid
  • Density: 80
  • Melting Point: 39.0 to 44.0 deg-C
  • Boiling Point: 176.1°C at 760 mmHg
  • Flash Point: 80-86°C/0.75mm
  • Solubility: Soluble in Chloroform, Dichloromethane and Ethyl Acetate.
  • PSA: 41.13000
  • LogP: 2.94970

3-chloro-1,2-benzothiazole Security Information

3-chloro-1,2-benzothiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-chloro-1,2-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C134023-5g
3-chloro-1,2-benzothiazole
 7716-66-7 ≥98.0%(GC)
5g
 ¥29.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C134023-25g
3-chloro-1,2-benzothiazole
 7716-66-7 ≥98.0%(GC)
25g
 ¥66.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C134023-500g
3-chloro-1,2-benzothiazole
 7716-66-7 ≥98.0%(GC)
500g
 ¥472.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C134023-100g
3-chloro-1,2-benzothiazole
 7716-66-7 ≥98.0%(GC)
100g
 ¥118.90 2023-09-03
TRC
C364605-1g
3-Chloro-1,2-benzisothiazole
 7716-66-7
1g
 $ 52.00 2023-04-18
TRC
C364605-5g
3-Chloro-1,2-benzisothiazole
 7716-66-7
5g
 $ 69.00 2023-04-18
TRC
C364605-10g
3-Chloro-1,2-benzisothiazole
 7716-66-7
10g
 $ 127.00 2023-04-18
TRC
C364605-25g
3-Chloro-1,2-benzisothiazole
 7716-66-7
25g
 $ 247.00 2023-09-08
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C1991-25g
3-Chloro-1,2-benzisothiazole
 7716-66-7 >98.0%(GC)
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 ¥110.00 2024-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C562A-500g
3-chloro-1,2-benzothiazole
 7716-66-7 99%
500g
 ￥725.0 2022-05-30

3-chloro-1,2-benzothiazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:7716-66-7)3-Chloro-1,2-benzisothiazole
Order Number:sfd7127
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:7716-66-7)3-Chloro-1,2-benzisothiazole
sfd7127
Purity:99.9%
Quantity:200kg
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